1-Propanamine, N,2-dimethyl-N-nitroso-
Overview
Description
“1-Propanamine, N,2-dimethyl-N-nitroso-” is a chemical compound with the molecular formula C5H12N2O . It is also known as N,2-Dimethyl-N-nitroso-1-propanamine .
Molecular Structure Analysis
The molecular structure of “1-Propanamine, N,2-dimethyl-N-nitroso-” consists of a propanamine backbone with two methyl groups and a nitroso group attached to the nitrogen atom .Chemical Reactions Analysis
As mentioned earlier, amines can react with nitrous acid. For primary amines, this results in the evolution of nitrogen gas. For secondary amines, insoluble yellow liquids or solid N-N-nitroso compounds separate. Tertiary amines dissolve in and react with nitrous acid solutions without the evolution of nitrogen, usually to give complex products .Physical And Chemical Properties Analysis
“1-Propanamine, N,2-dimethyl-N-nitroso-” has a density of 0.9±0.1 g/cm3, a boiling point of 185.4±9.0 °C at 760 mmHg, and a flash point of 65.9±18.7 °C . Its molar refractivity is 32.9±0.5 cm3, and it has 3 freely rotating bonds .Scientific Research Applications
Organic Synthesis
N,2-Dimethyl-N-nitroso-1-propanamine: is utilized in organic synthesis due to its ambiphilic nature, which allows it to react with nucleophilic, electrophilic, and radical species . This compound is particularly useful in aminohydroxylation and hydroxylamination processes, contributing to the synthesis of complex organic molecules.
Computational Chemistry
The compound’s unique molecular properties are studied using computational chemistry to understand its reactivity and mechanisms . This aids in the optimization of reactions and the development of new synthetic pathways, reducing the need for extensive experimental trials.
Mechanism of Action
Target of Action
N,2-Dimethyl-N-nitroso-1-propanamine, also known as N-methyl-N-(2-methylpropyl)nitrous amide or 1-Propanamine, N,2-dimethyl-N-nitroso-, is a compound used in organic synthesis It’s known that it acts as a nucleophilic reagent in chemical reactions .
Mode of Action
As a nucleophilic reagent, it likely interacts with electrophilic sites on other molecules during chemical reactions .
Biochemical Pathways
As a reagent in organic synthesis, it’s involved in various chemical reactions that lead to the formation of new compounds .
Pharmacokinetics
As a chemical reagent, its bioavailability would depend on the specific conditions of the reaction it’s used in .
Result of Action
As a nucleophilic reagent, it contributes to the formation of new compounds in chemical reactions .
Action Environment
The action, efficacy, and stability of N,2-Dimethyl-N-nitroso-1-propanamine can be influenced by various environmental factors. These may include the temperature, pH, and presence of other reagents in the reaction environment . It should be stored in a sealed container and kept away from sources of ignition and oxidizing agents .
properties
IUPAC Name |
N-methyl-N-(2-methylpropyl)nitrous amide |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H12N2O/c1-5(2)4-7(3)6-8/h5H,4H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PYVGSNLVXVKDEU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)CN(C)N=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60955966 |
Source
|
| Record name | N-Methyl-N-(2-methylpropyl)nitrous amide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60955966 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
116.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
34419-76-6 |
Source
|
| Record name | 1-Propanamine, N,2-dimethyl-N-nitroso- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0034419766 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | N-Methyl-N-(2-methylpropyl)nitrous amide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60955966 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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